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Get Quote

The table below summarizes key findings from a 2025 retrospective cohort study that compared cetrorelix

(Ferpront) with ganirelix (Orgalutran) in over 9,000 patients after propensity score matching [1]. This

provides a strong reference for the performance of branded cetrorelix in a real-world clinical setting.

Outcome Measure Cetrorelix (Group A) Ganirelix (Group B) P-value

LH Surge Control

Incidence of LH ≥10 U/L 4.9% 7.6% <0.001

LH Ratio ≥2 6.1% 9.2% <0.001

Endometrial Receptivity

Type A Endometrium 66.2% 60.1% <0.001

Type C Endometrium 5.3% 6.3% <0.001

Safety

OHSS Incidence 0.4% 1.1% 0.01

Efficacy

Live Birth Rate 47.2% 49.4% 0.074 (Not Significant)
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This study concluded that while live birth rates and embryo quality were comparable between the two

antagonists, cetrorelix demonstrated superior LH surge suppression and a more favorable safety profile

with a lower risk of Ovarian Hyperstimulation Syndrome (OHSS) [1].

Direct Generic vs. Brand Comparison Status

For a direct comparison between generic and brand-name cetrorelix, the most relevant information comes

from an ongoing clinical trial.

Active Clinical Trial: A trial titled "Effectiveness of Generic Versus Reference Cetrorelix Acetate
for Ovarian Stimulation" is currently recruiting participants [2].
Primary Aim: The study is designed to determine if the generic cetrorelix acetate is non-inferior to
the reference (brand-name) product in women undergoing IVF or ICSI treatment [2].
Estimated Completion: The trial is scheduled for completion in December 2025 [2]. This means

definitive results on efficacy comparison are not yet published.

Experimental Protocol Overview

The methodology from the cited studies and trials provides a clear experimental framework for comparing

GnRH antagonists.

1. Patient Population and Study Design

The comparative study was a retrospective cohort design involving infertile patients undergoing

IVF/ICSI [1].
Patients were matched using propensity score matching to minimize confounding variables [1].

The ongoing generic vs. reference trial is a prospective, interventional study with an estimated 1,338
participants [2].

2. Intervention and Dosing

In a standard GnRH antagonist protocol, controlled ovarian hyperstimulation begins on day 2-3 of the
menstrual cycle using recombinant FSH or menotropins [1].

The antagonist (cetrorelix or ganirelix at 0.25 mg) is administered subcutaneously daily once the
leading follicle reaches 14-15 mm in diameter, and continued until the day of ovulation trigger [1].

3. Outcome Measurements
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Primary Efficacy: Live birth rate per fresh embryo transfer cycle [1].

Key Hormonal Control: Incidence of premature LH surge (defined as LH ≥10 U/L) [1].
Safety Endpoints: Incidence of OHSS [1].

Additional Parameters: Endometrial morphology patterns (Type A, B, C), number of oocytes
retrieved, and fertilization rate [1].

Mechanism of Action

The following diagram illustrates the biochemical pathway through which cetrorelix exerts its effect, which

is fundamental to its clinical application.
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Cetrorelix is a synthetic decapeptide that acts as a competitive antagonist of Gonadotropin-Releasing

Hormone (GnRH) receptors [3] [4]. It binds to these receptors in the anterior pituitary without activating

them, preventing endogenous GnRH from triggering the release of Luteinizing Hormone (LH) and Follicle-

Stimulating Hormone (FSH) [3] [4]. This rapid, dose-dependent suppression of LH is critical in ART for

preventing a premature LH surge, thereby allowing for the controlled maturation of multiple oocytes and

optimizing the timing for oocyte retrieval [3] [5] [6].
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Final Summary

For Brand-Name Cetrorelix: High-quality real-world evidence confirms its efficacy and safety is at
least comparable, and in some aspects (LH control, OHSS risk), potentially superior to another

branded antagonist, ganirelix [1].
For Generic Cetrorelix: As of now, there is a lack of published head-to-head clinical data
comparing the efficacy of generic and brand-name cetrorelix. The scientific community is awaiting
results from an ongoing non-inferiority trial, which should provide the conclusive evidence required by

researchers and clinicians [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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